Cas no 2138429-85-1 (1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester)

1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester is a spirocyclic compound featuring a fused oxa-aza ring system, which serves as a versatile intermediate in organic synthesis. The tert-butyl ester group enhances stability, facilitating handling and storage under standard conditions. The 4-oxo moiety provides a reactive site for further functionalization, making it valuable in the development of pharmaceuticals and agrochemicals. Its rigid spirocyclic structure contributes to stereochemical control in synthetic pathways. This compound is particularly useful in the preparation of heterocyclic scaffolds, offering a balance of reactivity and selectivity for advanced synthetic applications.

1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester structure

2138429-85-1 structure

Product Name:1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester

CAS No:2138429-85-1

MF:C₁₃H₂₁NO₄

MW:255.31014418602

CID:6484833

Update Time:2025-10-14

1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
- tert-Butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate
- Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-7-4-6-13(9-14)10(15)5-8-17-13/h4-9H2,1-3H3
- InChI Key： PKEOJTYJXOXMEY-UHFFFAOYSA-N
- SMILES： O1C2(CCCN(C(OC(C)(C)C)=O)C2)C(=O)CC1

Experimental Properties

Density: 1.16±0.1 g/cm3(Predicted)
Boiling Point: 375.5±42.0 °C(Predicted)
pka: -0.89±0.20(Predicted)

1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-744206-1.0g	tert-butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	2138429-85-1	95%	1.0g	$728.0	2024-05-23
Enamine	EN300-744206-0.05g	tert-butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	2138429-85-1	95%	0.05g	$612.0	2024-05-23
Enamine	EN300-744206-0.1g	tert-butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	2138429-85-1	95%	0.1g	$640.0	2024-05-23
Enamine	EN300-744206-0.25g	tert-butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	2138429-85-1	95%	0.25g	$670.0	2024-05-23
Enamine	EN300-744206-0.5g	tert-butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	2138429-85-1	95%	0.5g	$699.0	2024-05-23
Enamine	EN300-744206-2.5g	tert-butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	2138429-85-1	95%	2.5g	$1428.0	2024-05-23
Enamine	EN300-744206-5.0g	tert-butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	2138429-85-1	95%	5.0g	$2110.0	2024-05-23
Enamine	EN300-744206-10.0g	tert-butyl 4-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate	2138429-85-1	95%	10.0g	$3131.0	2024-05-23

1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester Related Literature

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2. An apparatus for determining small amounts of alchohol in sour milk and urine

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Additional information on 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester

1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester (CAS No. 2138429-85-1): A Comprehensive Overview

1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester (CAS No. 2138429-85-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities.

The chemical structure of 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester is defined by a spirocyclic framework featuring a seven-membered azaspiro ring fused to a four-membered oxacycle. The presence of the carboxylic acid group in the form of a tert-butyl ester adds to its chemical reactivity and functional versatility. This compound has been extensively studied for its potential applications in drug discovery and development.

Recent research has highlighted the importance of spirocyclic compounds in the design and synthesis of novel therapeutic agents. The unique structural features of 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester make it an attractive candidate for various biological studies. For instance, its spirocyclic core provides enhanced conformational rigidity and stability, which can improve the pharmacokinetic properties of drug candidates.

In the context of medicinal chemistry, 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester has been explored for its potential as a scaffold for the development of inhibitors targeting specific enzymes and receptors. One notable application is in the field of cancer research, where this compound has shown promise as a lead molecule for developing selective inhibitors of protein kinases involved in tumor growth and metastasis.

The tert-butyl ester group in 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester can be readily hydrolyzed under acidic conditions to release the free carboxylic acid, which can further undergo various chemical transformations. This property makes it an ideal intermediate for synthetic routes leading to more complex molecules with therapeutic potential.

In addition to its role in drug discovery, 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester has also been investigated for its biological activities in vitro and in vivo. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

The synthesis of 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester typically involves multi-step procedures that capitalize on the reactivity of spirocyclic intermediates. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development efforts.

In conclusion, 1-Oxa-7-azaspiro[4.5]decane-7-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester (CAS No. 2138429-85-1) represents a promising molecule with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development as a therapeutic agent or as a scaffold for designing novel drugs.